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Compound of Interest

Compound Name: Fluorescent Red Mega 480

Cat. No.: B1257686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the properties and applications of Fluorescent Red
Mega 480, a versatile dye for labeling biomolecules. Designed for professionals in research

and drug development, this document provides a comprehensive overview of the dye's

mechanism of action, detailed experimental protocols, and key performance data to facilitate its

effective implementation in various experimental settings.

Core Principles of Fluorescent Red Mega 480
Fluorescent Red Mega 480 is a highly fluorescent dye specifically designed for multicolor

imaging techniques. A key characteristic of this dye is its exceptionally large Stokes shift, the

difference between the excitation and emission maxima. This feature allows for the efficient

separation of the excitation and emission signals, minimizing background interference and

enhancing detection sensitivity.

The dye is most commonly supplied as an N-hydroxysuccinimidyl (NHS) ester derivative. This

form is highly reactive towards primary amino groups (-NH2) present on biomolecules such as

proteins (at the N-terminus and on lysine residues) and amine-modified nucleic acids. The

reaction forms a stable amide bond, covalently attaching the fluorescent label to the target

molecule.

Mechanism of Action: NHS Ester-Amine Coupling
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The labeling reaction proceeds via a nucleophilic acyl substitution. The primary amine on the

biomolecule acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This leads

to the formation of a stable amide linkage and the release of N-hydroxysuccinimide as a

byproduct. The optimal pH for this reaction is typically between 8.0 and 9.0.

Below is a diagram illustrating the chemical reaction between Fluorescent Red Mega 480
NHS ester and a primary amine on a biomolecule.
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Sample Preparation

Microscopy & Image Acquisition

Data Analysis

1. Cell Culture & Plating

2. Label Target 1
(e.g., with GFP fusion protein)

3. Fixation & Permeabilization

4. Label Target 2 with
Fluorescent Red Mega 480-Antibody

5. Mount Sample

6. Set up Microscope
(Excitation/Emission Filters)

7. Acquire GFP Channel
(Ex: ~488 nm, Em: ~510 nm)

8. Acquire Mega 480 Channel
(Ex: ~513 nm, Em: ~640 nm)

9. Merge Channels

10. Colocalization Analysis

11. Quantitative Analysis
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To cite this document: BenchChem. [Fluorescent Red Mega 480: A Technical Guide to
Biomolecule Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1257686#how-does-fluorescent-red-mega-480-work-
for-biomolecule-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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